Cas no 41355-44-6 (N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride)

• Product Name: N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride
• CAS No: 41355-44-6
• MF: C₁₄H₂₀ClNO₈
• MW: 365.76350402832
• CID: 328716
• PubChem ID: 11748878
• Update Time: 2025-07-02

N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranosylchloride, 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• N,3,4,6-O-Tetraacetyl-α-D-galactosaminyl Chloride
• 2-ACETAMIDO-2-DEOXY-3,4,6-TRI-O-ACETYL-ALPHA-D-GALACTOPYRANOSYL CHLORIDE
• 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-A-D-GALACTOPYRANOSYL CHLORIDE
• N,3,4,6-O-Tetraacety
• 2-acetamido-3,4,6-tri-o-acetyl-1-chloro-1,2-dideoxy-a-D-galactopyranose
• 3-(acetylamino)-2,5-di(acetyloxy)-6-[(trityloxy)methyl]tetrahydro-2h-pyran-4-yl acetate
• AC1L6JGD
• AC1Q61X1
• AG-K-55373
• AR-1E7262
• CTK3J8713
• NSC108103
• NAYYKQAWUWXLPD-RGDJUOJXSA-N
• AKOS015903390
• SCHEMBL7155629
• A-D-galactosaMinyl Chloride
• N,3,4,6-O-Tetraacetyl-?-D-galactosaminyl Chloride
• D96144
• [(2R,3R,4R,5R,6R)-3,4-BIS(ACETYLOXY)-6-CHLORO-5-ACETAMIDOOXAN-2-YL]METHYL ACETATE
• WS-01591
• 41355-44-6
• [(2R,3R,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-chlorooxan-2-yl]methyl acetate
• MFCD00047513
• (2R,3R,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-chlorotetrahydro-2H-pyran-3,4-diyl diacetate
• N,3,4,6-O-Tetraacetyl-

• Inchi： 1S/C14H20ClNO8/c1-6(17)16-11-13(23-9(4)20)12(22-8(3)19)10(24-14(11)15)5-21-7(2)18/h10-14H,5H2,1-4H3,(H,16,17)/t10-,11-,12+,13-,14+/m1/s1
• InChI Key： NAYYKQAWUWXLPD-RGDJUOJXSA-N
• SMILES： Cl[C@@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)NC(C)=O

Computed Properties

• Exact Mass: 365.0877443g/mol
• Monoisotopic Mass: 365.0877443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 117Ų